2-(Cyclohexylsulfanyl)-5-nitrobenzoic acid

• IUPAC Name: 2-cyclohexylsulfanyl-5-nitrobenzoic acid
• InChI: InChI=1S/C13H15NO4S/c15-13(16)11-8-9(14(17)18)6-7-12(11)19-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,15,16)
• InChI Key: OXGCZWKCEIMROU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)SC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H15NO4S
• Molecular Weight: 281.33 g/mol
• CAS No.: 773870-54-5

Description

2-(Cyclohexylsulfanyl)-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C13H15NO4S and its molecular weight is 281.33 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Derivatives

2-(Cyclohexylsulfanyl)-5-nitrobenzoic acid and its derivatives play a pivotal role in the synthesis and characterization of novel compounds. A study on thioxanthone derivatives, including 2-[(4-bromophenyl)sulfanyl]-5-nitrobenzoic acid and 2-[(4-aminophenyl)sulfanyl]-5-nitrobenzoic acid, highlighted their significance in determining supramolecular motifs through the effect of different substituent groups. This research emphasizes the importance of hydrogen bonding and other intermolecular interactions in crystal packing, offering insights into the energetic interplay governing the structural organization of such compounds (Jacob et al., 2011).

Fluorescent Probes for Biological Studies

The development of fluorescent probes based on derivatives of this compound has facilitated significant advancements in biological studies. A notable example is the creation of a near-infrared (NIR) fluorescent probe, derived from 2-fluoro-5-nitrobenzoic acid, for detecting hydrogen polysulfides (H2Sn) in cells and in vivo. This probe has been crucial in observing the generation of H2Sn mediated by thionitrous acid (HSNO) under hypoxic stress, providing valuable insights into the biosynthesis and biological functions of H2Sn (Zhang et al., 2020).

Role in Heterocyclic Oriented Synthesis

4-Chloro-2-fluoro-5-nitrobenzoic acid, a closely related compound, has been identified as a versatile building block in the synthesis of various nitrogenous heterocycles. This research highlights its utility in the solid-phase synthesis of benzimidazoles, benzotriazoles, and other heterocycles, demonstrating the compound's potential in drug discovery and the synthesis of diverse chemical libraries (Křupková et al., 2013).

Nanocomposites for Concrete Enhancement

The intercalation of nitrobenzoic acid derivatives, including this compound, into layered double hydroxide-like materials has been explored for potential applications in concrete science. This innovative approach aims to synthesize nanocomposites that can control the kinetics of cement hydration, showcasing the material's applicability in improving concrete properties and durability (Raki et al., 2004).